3-(3-amino-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)propanoic acid

• IUPAC Name: 3-(3-amino-6-ethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)propanoic acid
• InChI: InChI=1S/C11H13N3O3S/c1-2-6-5-7-10(18-6)13-8(3-4-9(15)16)14(12)11(7)17/h5H,2-4,12H2,1H3,(H,15,16)
• InChI Key: ZQPNQSDBCHRUPH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)N=C(N(C2=O)N)CCC(=O)O
• Molecular Formula: C11H13N3O3S
• Molecular Weight: 267.31 g/mol

Description

3-(3-amino-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)propanoic acid, also known as ETAP, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ETAP is a thieno[2,3-d]pyrimidine derivative and belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs).

Mechanism of Action

The mechanism of action of 3-(3-amino-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)propanoic acid involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. This compound selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins that are involved in inflammation and pain. By inhibiting COX-2, this compound reduces inflammation and pain in various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound inhibits the production of prostaglandins, which are involved in inflammation and pain. This compound has also been shown to have antioxidant properties, which protect against oxidative stress-induced neuronal damage. In addition, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

3-(3-amino-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)propanoic acid has several advantages for lab experiments. This compound is a selective COX-2 inhibitor and does not affect the COX-1 enzyme, which is responsible for the production of prostaglandins that protect the stomach lining. This compound has also been shown to have low toxicity and is well-tolerated in animal studies. However, one limitation of this compound is its low solubility in water, which can affect its bioavailability.

Future Directions

For 3-(3-amino-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)propanoic acid research include studying its efficacy in various cancer types, exploring its potential as a neuroprotective agent, and investigating its effects on other inflammatory diseases. Additionally, research is needed to improve the solubility and bioavailability of this compound to enhance its therapeutic potential.
Conclusion:
In conclusion, this compound is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a selective COX-2 inhibitor that has been shown to have anti-inflammatory, antioxidant, and anticancer properties. This compound has several advantages for lab experiments, including its selective COX-2 inhibition and low toxicity. However, its low solubility in water is a limitation that needs to be addressed. Further research is needed to explore the potential therapeutic applications of this compound and improve its solubility and bioavailability.

Synthesis Methods

3-(3-amino-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)propanoic acid can be synthesized through a multistep synthesis process that involves the reaction of 2-aminothiophene-3-carboxylic acid with ethyl acetoacetate to form 2-(3-oxobutyl)thiophene-3-carboxylic acid. The resulting compound is then reacted with ethyl chloroformate to form ethyl 2-(3-oxobutyl)thiophene-3-carboxylate, which is further reacted with 2-amino-4,6-dimethylpyrimidine to form this compound.

Scientific Research Applications

3-(3-amino-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)propanoic acid has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. In addition, this compound has been shown to have anti-inflammatory properties by inhibiting the production of inflammatory cytokines. This compound has also been studied for its neuroprotective effects and has been shown to protect against oxidative stress-induced neuronal damage.